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For Researchers, Scientists, and Drug Development Professionals

Introduction
Drometrizole Trisiloxane, marketed as Mexoryl XL by L'Oréal, is a lipophilic benzotriazole

derivative used as a broad-spectrum UV absorber in sunscreen products.[1] Its function is to

protect the skin from the harmful effects of both UVA and UVB radiation.[2] As with many

personal care product ingredients, understanding the ecotoxicity and environmental fate of

Drometrizole Trisiloxane is crucial for a comprehensive environmental risk assessment. This

technical guide provides a summary of the available information on its environmental properties

and details the standard experimental protocols used to evaluate such compounds.

While specific quantitative ecotoxicity and environmental fate data for Drometrizole
Trisiloxane are not readily available in the public domain, this guide outlines the standardized

methodologies that are employed to generate such data for regulatory purposes. The lack of

publicly accessible data may be due to its proprietary nature, with detailed information likely

held by the manufacturer and within regulatory submissions to bodies like the European

Chemicals Agency (ECHA) or the U.S. Food and Drug Administration (FDA).[3]

Physicochemical Properties and Environmental Fate
The environmental fate of a substance is governed by its physicochemical properties, which

influence its distribution, degradation, and potential for bioaccumulation in various

environmental compartments.
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Table 1: Physicochemical and Environmental Properties of Drometrizole Trisiloxane (and

related compound Drometrizole for context)

Property Value Reference/Comment

Drometrizole Trisiloxane

Chemical Name

2-(2H-benzotriazol-2-yl)-4-

methyl-6-[2-methyl-3-[1,3,3,3-

tetramethyl-1-

[(trimethylsilyl)oxy]disiloxanyl]p

ropyl]phenol

[4]

Molecular Formula C24H39N3O3Si3 PubChem

Molecular Weight 505.8 g/mol PubChem

Water Solubility Insoluble
Inferred from lipophilic

nature[1]

Log Kow (Octanol-Water

Partition Coefficient)
Data not publicly available

Expected to be high due to its

lipophilic nature.

Drometrizole (related

compound)

Log P (octanol/water) 4.31 [2]

Water Solubility Insoluble [5]

Abiotic and Biotic Degradation
The persistence of Drometrizole Trisiloxane in the environment is determined by its

susceptibility to degradation processes, both abiotic (e.g., hydrolysis, photolysis) and biotic

(biodegradation).

Hydrolysis: As a trisiloxane derivative, the silicon-oxygen bonds in Drometrizole Trisiloxane
could potentially be susceptible to hydrolysis under certain environmental pH conditions.

However, specific data on its hydrolysis rate are not publicly available.
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Photodegradation: Being a UV filter, Drometrizole Trisiloxane is designed to be photostable

to effectively protect the skin.[6] This inherent photostability may translate to slower

degradation in the presence of sunlight in aquatic environments.

Biodegradation: The biodegradability of a chemical is a key factor in its environmental

persistence. "Ready biodegradability" is assessed using standardized tests like those

described in the OECD 301 guidelines.[7] There is no publicly available information to

indicate that Drometrizole Trisiloxane is readily biodegradable.

Bioaccumulation Potential
Bioaccumulation is the process by which a chemical substance is absorbed by an organism

from its surrounding environment through all routes of exposure. The potential for

bioaccumulation is often estimated using the octanol-water partition coefficient (Log Kow) and

confirmed through experimental studies. Given its lipophilic nature, Drometrizole Trisiloxane
may have the potential to bioaccumulate in aquatic organisms. The bioconcentration factor

(BCF) is experimentally determined using protocols such as the OECD Guideline 305.[8]

Environmental Distribution
Due to its low water solubility, Drometrizole Trisiloxane released into the aquatic environment

is expected to partition to suspended solids, sediments, and sludge in wastewater treatment

plants (WWTPs). Its presence in the environment would likely be concentrated in these

compartments rather than the water column.

Ecotoxicity
Ecotoxicity studies are essential to determine the potential adverse effects of a substance on

aquatic and terrestrial organisms. Standardized tests are conducted on representative species

from different trophic levels.

Table 2: Summary of Ecotoxicity Endpoints for Drometrizole Trisiloxane (Data Not Publicly

Available)
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Test Organism Endpoint Value (mg/L) Test Guideline

Acute Toxicity

Fish (e.g., Rainbow

Trout, Zebrafish)
96-hour LC50 Data not available OECD 203

Aquatic Invertebrate

(e.g., Daphnia magna)
48-hour EC50 Data not available OECD 202

Algae (e.g.,

Pseudokirchneriella

subcapitata)

72-hour EC50 Data not available OECD 201

Chronic Toxicity

Fish NOEC/LOEC Data not available OECD 210/215

Aquatic Invertebrate NOEC/LOEC Data not available OECD 211

While specific data for Drometrizole Trisiloxane is unavailable, L'Oréal has stated that studies

show Mexoryl XL is not toxic to coral reefs even at concentrations higher than those found in

the sea.[2]

Experimental Protocols
The following sections detail the standard methodologies for key experiments cited in the

assessment of a chemical's ecotoxicity and environmental fate.

Ready Biodegradability - OECD 301
The OECD Guideline 301 for "Ready Biodegradability" comprises several methods to screen

chemicals for their potential for rapid and ultimate biodegradation in an aerobic aqueous

medium.[7] The Manometric Respirometry Test (OECD 301F) is a commonly used method.[9]

Experimental Workflow for OECD 301F:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b123347?utm_src=pdf-body
https://inside-our-products.loreal.com/ingredients/mexorylr-xl
https://www.oecd.org/en/publications/test-no-301-ready-biodegradability_9789264070349-en.html
https://www.aropha.com/resources/blog/types-of-oecd-301-biodegradation-tests/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Incubation (28 days)

Data Analysis

Results

Prepare Mineral Medium

Set up Respirometer Vessels:
- Test Substance + Inoculum

- Inoculum Blank
- Reference Substance + Inoculum

Prepare Inoculum
(e.g., activated sludge)

Prepare Test Substance
(Drometrizole Trisiloxane)

Calculate Theoretical
Oxygen Demand (ThOD)

Prepare Reference Substance
(e.g., Sodium Benzoate)

Incubate at 20-24°C in the dark

Continuously measure
Oxygen Consumption

Calculate Biological
Oxygen Demand (BOD)

% Biodegradation = (BOD / ThOD) x 100

Pass/Fail Criteria:
≥ 60% ThOD within a 10-day window

Click to download full resolution via product page

Workflow for OECD 301F Ready Biodegradability Test.
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Bioaccumulation in Fish: Aqueous and Dietary Exposure
- OECD 305
The OECD Guideline 305 is designed to determine the bioconcentration factor (BCF) of a

chemical in fish.[8] The test consists of an uptake phase followed by a depuration phase.

Experimental Workflow for OECD 305 (Aqueous Exposure):

Acclimation

Uptake Phase (e.g., 28 days)

Depuration Phase

Data Analysis

Acclimate Test Fish
(e.g., Rainbow Trout) to test conditions

Expose fish to a constant concentration
of Drometrizole Trisiloxane in water

Periodically sample fish and water
for chemical analysisTransfer fish to clean, untreated water

Determine Uptake Rate Constant (k1)

Periodically sample fish and water
for chemical analysis

Determine Depuration Rate Constant (k2)

Calculate Bioconcentration Factor (BCF = k1/k2)
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Workflow for OECD 305 Bioaccumulation in Fish Test.

Aquatic Toxicity Testing
Acute and chronic toxicity tests on aquatic organisms are fundamental for determining the

potential harm of a substance to aquatic ecosystems.

Logical Flow for Aquatic Ecotoxicity Assessment:

Acute Toxicity Testing Chronic Toxicity Testing

Environmental Risk Assessment

Fish Acute Toxicity
(OECD 203, 96h LC50)

Predicted No-Effect
Concentration (PNEC)

Daphnia sp. Acute Immobilisation
(OECD 202, 48h EC50)

Algal Growth Inhibition
(OECD 201, 72h EC50)

Fish Early-life Stage Toxicity
(OECD 210, NOEC/LOEC)

Daphnia magna Reproduction
(OECD 211, NOEC/LOEC)

Predicted Environmental
Concentration (PEC)

Risk Quotient (RQ = PEC/PNEC)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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